1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine

• IUPAC Name: [4-(4-chlorophenyl)piperazin-1-yl]-(4-ethoxyphenyl)methanone
• InChI: InChI=1S/C19H21ClN2O2/c1-2-24-18-9-3-15(4-10-18)19(23)22-13-11-21(12-14-22)17-7-5-16(20)6-8-17/h3-10H,2,11-14H2,1H3
• InChI Key: YHPSSNIZEMLYQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol

Description

1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has been used for scientific research purposes since then. The compound is known for its psychoactive effects and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine is not fully understood. However, it is known to act as a partial agonist of the 5-HT1B and 5-HT2C serotonin receptors. 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine also has affinity for other serotonin receptors, including 5-HT1A, 5-HT2A, and 5-HT7.
Biochemical and Physiological Effects:
1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine has been shown to have a wide range of biochemical and physiological effects. It has been found to increase the release of serotonin and dopamine in the brain, leading to its psychoactive effects. 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine has also been shown to increase heart rate, blood pressure, and body temperature in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine in lab experiments is its well-established mechanism of action. This makes it a useful reference compound for studying the effects of other psychoactive substances. However, 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine has limited selectivity for the serotonin receptors, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine. One area of interest is the development of more selective agonists and antagonists for the serotonin receptors. This could lead to a better understanding of the specific roles of these receptors in behavior and physiology. Another area of interest is the use of 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine in the development of new treatments for psychiatric disorders, such as depression and anxiety. Finally, further research is needed to fully understand the long-term effects of 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine on the brain and body.

Synthesis Methods

1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine is synthesized through a chemical reaction between 4-chlorophenylpiperazine and 4-ethoxybenzoyl chloride in the presence of a base. The reaction yields 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine as a white crystalline powder, which is then purified using various techniques.

Scientific Research Applications

1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine has been widely used in scientific research for its psychoactive effects. It is commonly used as a reference compound for studying the mechanism of action of other psychoactive substances. 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine has also been used to study the effects of serotonin receptor agonists and antagonists on behavior and physiology.